Cas no 1698101-25-5 (tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate
• CAS No: 1698101-25-5
• MF: C₁₇H₃₀INO₄
• MW: 439.328877925873
• CID: 5796052
• PubChem ID: 104969689
• Update Time: 2025-06-08

tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate
• EN300-1135949
• 1698101-25-5
• tert-butyl 3-(iodomethyl)-3-[(oxan-4-yl)methoxy]piperidine-1-carboxylate

• Inchi： 1S/C17H30INO4/c1-16(2,3)23-15(20)19-8-4-7-17(12-18,13-19)22-11-14-5-9-21-10-6-14/h14H,4-13H2,1-3H3
• InChI Key： PVGAZRMBFUQYDQ-UHFFFAOYSA-N
• SMILES： ICC1(CN(C(=O)OC(C)(C)C)CCC1)OCC1CCOCC1

Computed Properties

• Exact Mass: 439.12196g/mol
• Monoisotopic Mass: 439.12196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate

Comprehensive Analysis of tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate (CAS No. 1698101-25-5)

The compound tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate (CAS No. 1698101-25-5) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a piperidine core modified with iodomethyl and oxan-4-yl groups, makes it a versatile building block for the development of novel bioactive molecules. Researchers and chemists frequently search for this compound due to its potential applications in drug discovery, especially in the synthesis of CNS-targeting agents and GPCR modulators.

In recent years, the demand for tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate has surged, driven by advancements in medicinal chemistry and the growing interest in small-molecule therapeutics. Its iodomethyl moiety allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which are pivotal in modern organic synthesis. This aligns with the current trend of fragment-based drug design, where modular compounds like this are invaluable for rapid library generation.

The oxan-4-yl (tetrahydropyran) group in tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate enhances its solubility and metabolic stability, addressing common challenges in drug bioavailability. This feature is particularly relevant given the increasing focus on orally bioavailable drugs in the pharmaceutical industry. Additionally, the Boc-protected amine (tert-butyloxycarbonyl) ensures selective deprotection during multi-step syntheses, a critical advantage for peptide mimetics and protease inhibitor development.

From an SEO perspective, queries such as "tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate supplier" or "CAS 1698101-25-5 applications" reflect the commercial and research interest in this compound. Its role in high-throughput screening and lead optimization further underscores its importance in preclinical research. Notably, the compound’s structural complexity aligns with the rising demand for chiral intermediates, a niche yet rapidly expanding market segment.

In conclusion, tert-butyl 3-(iodomethyl)-3-(oxan-4-yl)methoxypiperidine-1-carboxylate (CAS No. 1698101-25-5) represents a critical tool for chemists exploring structure-activity relationships (SAR) and drug-likeness optimization. Its multifaceted reactivity and compatibility with green chemistry principles (e.g., atom economy) position it as a sustainable choice for future synthetic campaigns. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this will play an increasingly pivotal role in targeted therapy development.